Cas no 2138361-54-1 (1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• CAS No: 2138361-54-1
• MF: C₉H₁₂N₆
• MW: 204.231780052185
• CID: 6279460
• PubChem ID: 165953367
• Update Time: 2025-05-21

1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• 2138361-54-1
• EN300-1128697

• Inchi： 1S/C9H12N6/c1-14-7(4-5-11-14)8-9(10)12-13-15(8)6-2-3-6/h4-6H,2-3,10H2,1H3
• InChI Key： SMEGGOZSJJTSQH-UHFFFAOYSA-N
• SMILES： N1(C(=C(N)N=N1)C1=CC=NN1C)C1CC1

Computed Properties

• Exact Mass: 204.11234441g/mol
• Monoisotopic Mass: 204.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine

Comprehensive Overview of 1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine (CAS No. 2138361-54-1)

The compound 1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine (CAS No. 2138361-54-1) is a structurally unique heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its molecular framework combines a cyclopropyl group, a 1-methyl-1H-pyrazol-5-yl moiety, and a 1,2,3-triazol-4-amine core, making it a versatile scaffold for designing bioactive molecules. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of protein-protein interactions, which aligns with current trends in targeted therapies.

In recent years, the demand for novel heterocyclic compounds like 1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine has surged due to their role in addressing unmet medical needs. The compound's triazole ring system is known for its metabolic stability and hydrogen-bonding capabilities, which are critical for drug-like properties. This has led to increased searches for "triazole-based drug candidates" and "kinase inhibitors with pyrazole motifs" in scientific databases and AI-driven literature analysis tools.

The synthesis of CAS No. 2138361-54-1 typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a click chemistry approach widely adopted in pharmaceutical R&D. This method's efficiency resonates with the industry's focus on "green chemistry" and "high-yield synthetic routes," which are frequently searched topics among chemists optimizing drug discovery pipelines. The cyclopropyl substituent further enhances the molecule's three-dimensionality, a feature increasingly valued in fragment-based drug design.

From a pharmacological perspective, the 1-methyl-1H-pyrazol-5-yl group in this compound is noteworthy. Pyrazole derivatives are recurrent motifs in FDA-approved drugs, explaining why queries like "pyrazole medicinal chemistry" and "small molecule kinase modulators" trend in research circles. The amine functionality at the 4-position of the 1,2,3-triazole ring offers additional opportunities for derivatization, a strategy often explored in "structure-activity relationship (SAR) studies."

Analytical characterization of 1-cyclopropyl-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine typically employs LC-MS, NMR spectroscopy, and X-ray crystallography. These techniques address common search queries such as "triazole compound characterization" and "structural elucidation of N-heterocycles." The compound's physicochemical properties (e.g., logP, solubility) also make it relevant to discussions about "Lipinski's rule of five" and "drug-likeness prediction," which dominate computational chemistry forums.

In the context of intellectual property, CAS 2138361-54-1 appears in several patent applications related to inflammatory diseases and oncology targets. This correlates with growing searches for "novel anti-inflammatory scaffolds" and "emerging cancer drug targets." The molecule's balanced polarity and moderate molecular weight (220.25 g/mol) position it favorably for lead optimization programs, a hot topic in "hit-to-lead strategies" discussions.

Future research directions for this compound may explore its potential in PROTAC (Proteolysis Targeting Chimeras) technology, a trending area in drug discovery. The 1,2,3-triazol-4-amine segment could serve as a linker moiety, connecting target-binding and E3 ligase-recruiting components—addressing popular queries about "PROTAC design principles." Additionally, its application in covalent inhibitor development warrants investigation, given the industry's revived interest in irreversible binding mechanisms.